Cas no 1195174-87-8 ((4R)-3,3-Dimethyloxan-4-amine)

• Product Name: (4R)-3,3-Dimethyloxan-4-amine
• CAS No: 1195174-87-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5291599
• Update Time: 2026-03-10

(4R)-3,3-Dimethyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• (4R)-3,3-Dimethyloxan-4-amine
• (R)-3,3-dimethyltetrahydro-2H-pyran-4-amine
• (R)-3,3-Dimethyloxan-4-amine

• Inchi： 1S/C7H15NO/c1-7(2)5-9-4-3-6(7)8/h6H,3-5,8H2,1-2H3/t6-/m1/s1
• InChI Key： JGWGGKYRXGDOMC-ZCFIWIBFSA-N
• SMILES： O1CC[C@H](C(C)(C)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2

Additional information on (4R)-3,3-Dimethyloxan-4-amine

Introduction to (4R)-3,3-Dimethyloxan-4-amine and Its Significance in Modern Chemical Biology

(4R)-3,3-Dimethyloxan-4-amine, identified by the CAS number 1195174-87-8, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its unique oxane ring structure and chiral center, has garnered attention due to its potential applications in pharmaceutical research and drug development. The precise stereochemistry of this compound, particularly the (4R) configuration, plays a crucial role in its biological activity and interaction with target molecules.

The oxane ring, a four-membered ether-like structure, is a common motif in many biologically active molecules. Its rigidity and ability to mimic certain carbohydrate-like functionalities make it an attractive scaffold for designing novel compounds. In the case of (4R)-3,3-Dimethyloxan-4-amine, the presence of two methyl groups at the 3-position enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in the field of asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of such chiral compounds. The synthesis of (4R)-3,3-Dimethyloxan-4-amine has been achieved through various methodologies, including catalytic hydrogenation and enzymatic resolution techniques. These methods not only improve yield but also enhance the overall purity of the final product, which is critical for subsequent biological evaluations.

The biological significance of (4R)-3,3-Dimethyloxan-4-amine lies in its potential as a pharmacophore. Pharmacophores are structural features that are essential for the biological activity of a drug molecule. The specific arrangement of atoms and functional groups in this compound can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. For instance, studies have shown that oxane derivatives can exhibit properties similar to those of natural products found in plants and microorganisms, which have been traditionally used in medicine.

One of the most promising areas of research involving (4R)-3,3-Dimethyloxan-4-amine is its application in the development of kinase inhibitors. Kinases are enzymes that play a vital role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop drugs that can modulate these pathways effectively. The unique structure of (4R)-3,3-Dimethyloxan-4-amine makes it a suitable candidate for such applications due to its ability to bind tightly to kinase active sites.

In addition to its role in kinase inhibition, (4R)-3,3-Dimethyloxan-4-amine has also been explored as a building block for more complex molecules. Its versatile reactivity allows it to undergo various chemical transformations, enabling the synthesis of novel derivatives with tailored properties. These derivatives can then be tested for their biological activity across a range of targets, providing insights into their potential therapeutic value.

The use of computational methods has further enhanced the understanding of how (4R)-3,3-Dimethyloxan-4-amine interacts with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and visualize interactions at an atomic level. This information is crucial for designing molecules with improved efficacy and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis of compounds like (4R)-3,3-Dimethyloxan-4-amine. The shift towards sustainable practices has led to the development of more environmentally friendly synthetic routes. These methods not only reduce waste but also minimize energy consumption, making them more economically viable for large-scale production. The adoption of green chemistry principles ensures that future drug development is not only effective but also responsible towards environmental conservation.

The future prospects for (4R)-3,3-Dimethyloxan-4-amine are promising as research continues to uncover new applications and optimize synthetic methodologies. As our understanding of biological systems grows, so does the need for innovative molecules that can interact with these systems in precise ways. The unique properties of this compound make it a valuable asset in the chemical biologist's toolkit.

In conclusion, (4R)-3,3-Dimethyloxan-4-amine (CAS no 1195174-87-8) is a compound with significant potential in pharmaceutical research and drug development. Its unique structure and stereochemistry make it an attractive candidate for various applications, including kinase inhibition and molecular construction blocks. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future therapeutic innovations.